4-{4-[(2-Bromophenoxy)methyl]benzoyl}-2,6-dimethylmorpholine

• Molecular Formula: C20H22BrNO3
• Molecular Weight: 404.3 g/mol
• IUPAC Name: [4-[(2-bromophenoxy)methyl]phenyl]-(2,6-dimethylmorpholin-4-yl)methanone
• InChI: InChI=1S/C20H22BrNO3/c1-14-11-22(12-15(2)25-14)20(23)17-9-7-16(8-10-17)13-24-19-6-4-3-5-18(19)21/h3-10,14-15H,11-13H2,1-2H3
• InChI Key: PQGLKCHFHNLCCW-UHFFFAOYSA-N
• SMILES: CC1CN(CC(O1)C)C(=O)C2=CC=C(C=C2)COC3=CC=CC=C3Br

Description

4-{4-[(2-Bromophenoxy)methyl]benzoyl}-2,6-dimethylmorpholine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 4-{4-[(2-Bromophenoxy)methyl]benzoyl}-2,6-dimethylmorpholine is not fully understood. However, it has been suggested that the compound may act by inhibiting the growth of cancer cells or by modulating the immune system.
Biochemical and Physiological Effects:
Studies have shown that the compound has a low toxicity profile and does not cause significant adverse effects in animals. However, further research is needed to determine its effects on human health.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments, including its ease of synthesis and low toxicity profile. However, its limited solubility in water and other solvents may pose challenges in some experiments.

Future Directions

Future research on 4-{4-[(2-Bromophenoxy)methyl]benzoyl}-2,6-dimethylmorpholine could focus on several areas. These include:
1. Investigating the compound's potential as an anticancer agent and its mechanism of action.
2. Studying the compound's effects on the immune system and its potential as an immunomodulator.
3. Developing new synthetic routes for the compound and its derivatives.
4. Investigating the compound's potential as a building block for the synthesis of new materials.
5. Studying the compound's effects on other physiological systems, such as the cardiovascular and nervous systems.
In conclusion, 4-{4-[(2-Bromophenoxy)methyl]benzoyl}-2,6-dimethylmorpholine is a chemical compound that has potential applications in various scientific fields. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential applications.

Synthesis Methods

The synthesis of 4-{4-[(2-Bromophenoxy)methyl]benzoyl}-2,6-dimethylmorpholine involves the reaction of 2-bromophenylboronic acid with 4-(chloromethyl)benzoyl chloride in the presence of a palladium catalyst. The resulting intermediate is then reacted with 2,6-dimethylmorpholine in the presence of a base to yield the final product.

Scientific Research Applications

The compound has been investigated for its potential applications in various scientific fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, it has been studied for its potential as an anticancer agent and as a modulator of the immune system. In material science, it has been investigated for its potential use as a building block for the synthesis of new materials. In organic synthesis, it has been studied for its potential as a reagent in various reactions.